Cas no 122348-67-8 (N-(propan-2-yl)butanamide)

• Product Name: N-(propan-2-yl)butanamide
• CAS No: 122348-67-8
• MF: C₇H₁₅NO
• MW: 129.200102090836
• CID: 828287
• PubChem ID: 528607
• Update Time: 2025-07-23

N-(propan-2-yl)butanamide Chemical and Physical Properties

Names and Identifiers

• Butanamide, N-(1-methylethyl)-
• N-Isopropylbutyramide
• N-propan-2-ylbutanamide
• N-Isopropylbutanamide
• N-(propan-2-yl)butanamide
• N-(1-Methylethyl)butanamide
• SCHEMBL827836
• 122348-67-8
• KKWNADDVIBLENW-UHFFFAOYSA-N
• F3310-1187
• D84298
• STL261294
• Butanamide,N-(1-methylethyl)-
• XEA34867
• DS-18026
• Butanamide, N-isopropyl
• AKOS000503634
• CS-0442673
• DTXSID00336033

• Inchi： 1S/C7H15NO/c1-4-5-7(9)8-6(2)3/h6H,4-5H2,1-3H3,(H,8,9)
• InChI Key： KKWNADDVIBLENW-UHFFFAOYSA-N
• SMILES： O=C(CCC)NC(C)C

Computed Properties

• Exact Mass: 129.115364102g/mol
• Monoisotopic Mass: 129.115364102g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 9
• Rotatable Bond Count: 3
• Complexity: 88.9
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 29.1Ų

Experimental Properties

• Density: 0.859
• Boiling Point: 217.1 ºC
• Flash Point: 116.4 ºC

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls N-acyl amines
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty amides N-acyl amines

Additional information on N-(propan-2-yl)butanamide

Introduction to N-(propan-2-yl)butanamide (CAS No: 122348-67-8)

N-(propan-2-yl)butanamide, identified by the Chemical Abstracts Service Number (CAS No) 122348-67-8, is a compound of significant interest in the field of chemical and pharmaceutical research. This amide derivative has garnered attention due to its unique structural properties and potential applications in various scientific domains.

The molecular structure of N-(propan-2-yl)butanamide consists of a butanamide backbone substituted with a propan-2-yl group. This configuration imparts distinct chemical and physical characteristics, making it a valuable candidate for further investigation. The compound's solubility, reactivity, and stability under different conditions are key factors that contribute to its utility in synthetic chemistry and drug development.

In recent years, there has been growing interest in amide derivatives as pharmacophores due to their ability to modulate biological pathways effectively. N-(propan-2-yl)butanamide is no exception, and its potential applications have been explored in several areas, including medicinal chemistry and materials science. The compound's amide group is particularly noteworthy, as it serves as a hinge point for various biochemical interactions.

One of the most compelling aspects of N-(propan-2-yl)butanamide is its role in the synthesis of more complex molecules. Researchers have leveraged its structural framework to develop novel intermediates that exhibit enhanced biological activity. For instance, derivatives of this compound have been investigated for their potential as kinase inhibitors, which are crucial in treating various forms of cancer and inflammatory diseases.

The synthesis of N-(propan-2-yl)butanamide involves well-established organic reactions, including nucleophilic substitution and condensation reactions. The use of advanced synthetic methodologies has enabled the production of high-purity samples, which are essential for rigorous analytical studies. Techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and X-ray crystallography have been employed to elucidate the structure and confirm the identity of this compound.

The pharmacological properties of N-(propan-2-yl)butanamide have been the subject of numerous studies. Researchers have focused on its interaction with biological targets such as enzymes and receptors. Preliminary findings suggest that this compound may exhibit inhibitory effects on certain enzymes involved in metabolic pathways, making it a promising candidate for therapeutic intervention.

In addition to its pharmaceutical applications, N-(propan-2-yl)butanamide has shown potential in materials science. Its unique chemical properties make it suitable for use in polymer synthesis and as a building block for functional materials. The compound's ability to form stable complexes with other molecules has been exploited in the development of novel catalysts and sensors.

The latest research on N-(propan-2-yl)butanamide has revealed intriguing insights into its behavior under different conditions. Studies have demonstrated that the compound can undergo various transformations, including hydrolysis and oxidation, which can lead to the formation of new derivatives with altered properties. These findings highlight the versatility of this molecule and open up new avenues for exploration.

The future prospects for N-(propan-2-yl)butanamide are promising, with ongoing research aimed at uncovering its full potential. Collaborative efforts between chemists, biologists, and pharmacologists are expected to yield significant advancements in understanding its role in health and disease. As synthetic methods continue to improve, the accessibility of this compound will enhance, facilitating further innovation.

In conclusion, N-(propan-2-yl)